Cas no 1248311-13-8 ({4H,6H,7H-thiopyrano[4,3-d][1,3]thiazol-2-yl}methanamine)

• Product Name: {4H,6H,7H-thiopyrano[4,3-d][1,3]thiazol-2-yl}methanamine
• CAS No: 1248311-13-8
• MF: C₇H₁₀N₂S₂
• MW: 186.297698497772
• CID: 6185442
• PubChem ID: 61565204
• Update Time: 2025-06-13

{4H,6H,7H-thiopyrano[4,3-d][1,3]thiazol-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-742067
• AKOS010828144
• {4H,6H,7H-thiopyrano[4,3-d][1,3]thiazol-2-yl}methanamine
• 1248311-13-8

• Inchi： 1S/C7H10N2S2/c8-3-7-9-5-1-2-10-4-6(5)11-7/h1-4,8H2
• InChI Key： RFFRZYRBWMAFCY-UHFFFAOYSA-N
• SMILES： S1CC2=C(CC1)N=C(CN)S2

Computed Properties

• Exact Mass: 186.02854067g/mol
• Monoisotopic Mass: 186.02854067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 92.4Ų

Additional information on {4H,6H,7H-thiopyrano[4,3-d][1,3]thiazol-2-yl}methanamine

Recent Advances in the Study of {4H,6H,7H-thiopyrano[4,3-d][1,3]thiazol-2-yl}methanamine (CAS: 1248311-13-8)

The compound {4H,6H,7H-thiopyrano[4,3-d][1,3]thiazol-2-yl}methanamine (CAS: 1248311-13-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of {4H,6H,7H-thiopyrano[4,3-d][1,3]thiazol-2-yl}methanamine, with several research groups reporting novel synthetic routes to access this scaffold. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient one-pot synthesis method, achieving high yields and excellent purity. The method involves the condensation of key intermediates under mild conditions, making it suitable for large-scale production.

In terms of biological activity, preliminary in vitro studies have shown that {4H,6H,7H-thiopyrano[4,3-d][1,3]thiazol-2-yl}methanamine exhibits promising inhibitory effects against a range of enzymes, including kinases and proteases. Notably, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported its potent activity against a specific kinase target implicated in inflammatory diseases, with an IC50 value in the low micromolar range. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents.

Further investigations into the mechanism of action have revealed that {4H,6H,7H-thiopyrano[4,3-d][1,3]thiazol-2-yl}methanamine interacts with the ATP-binding site of target kinases, as evidenced by X-ray crystallography studies. Molecular docking simulations have provided additional insights into the binding mode, highlighting key interactions with conserved amino acid residues. These structural insights are invaluable for the rational design of more potent and selective derivatives.

In addition to its kinase inhibitory activity, recent research has explored the compound's potential in other therapeutic areas. A study in the European Journal of Medicinal Chemistry (2023) investigated its effects on bacterial growth, revealing moderate antibacterial activity against Gram-positive strains. While the activity was not as pronounced as that of established antibiotics, the results open avenues for further structural optimization to enhance efficacy.

Despite these promising findings, challenges remain in the development of {4H,6H,7H-thiopyrano[4,3-d][1,3]thiazol-2-yl}methanamine as a therapeutic agent. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through systematic medicinal chemistry efforts. Recent pharmacokinetic studies have identified rapid clearance as a potential limitation, prompting the exploration of prodrug strategies and formulation approaches to improve bioavailability.

In conclusion, {4H,6H,7H-thiopyrano[4,3-d][1,3]thiazol-2-yl}methanamine (CAS: 1248311-13-8) represents a promising scaffold for drug discovery, with demonstrated activity against multiple biological targets. Continued research efforts are expected to yield optimized derivatives with improved pharmacological properties, paving the way for potential clinical applications. The compound's versatility and the growing body of research underscore its significance in the field of chemical biology and medicinal chemistry.